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Compound of Interest

Compound Name: (R)-CCG-1423

Cat. No.: B1150377 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the preparation and use of (R)-CCG-1423 working solutions for

in vitro cell culture experiments. (R)-CCG-1423 is a potent and specific inhibitor of the

RhoA/MRTF-A-mediated signaling pathway, making it a valuable tool for studying cellular

processes regulated by this pathway.

Product Information and Properties
(R)-CCG-1423 is the active R-enantiomer of the parent compound CCG-1423. It specifically

disrupts the interaction between the myocardin-related transcription factor A (MRTF-A) and its

importin, preventing its nuclear translocation and subsequent activation of serum response

factor (SRF)-mediated gene transcription.

Table 1: Chemical and Physical Properties of (R)-CCG-1423
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Property Value

Molecular Weight 498.55 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO (e.g., ≥25 mg/mL)

Storage (Solid) -20°C for several years

Storage (Stock Solution)
-20°C for up to 3 months or -80°C for up to 1

year

Mechanism of Action
(R)-CCG-1423 targets the RhoA signaling pathway, which is a critical regulator of various

cellular functions, including actin cytoskeleton dynamics, cell migration, and gene expression.

The simplified mechanism is outlined in the signaling pathway diagram below.
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Caption: (R)-CCG-1423 inhibits the nuclear import of MRTF-A, preventing SRF co-activation.

Experimental Protocols
Preparation of (R)-CCG-1423 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution in DMSO, which is a

common starting concentration for subsequent dilutions.

Materials:

(R)-CCG-1423 powder
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Anhydrous/sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Procedure:

Weighing: Accurately weigh out a specific amount of (R)-CCG-1423 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 4.9855 mg.

Dissolving: Add the appropriate volume of DMSO to the powder. To calculate the required

volume, use the following formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) *

Molarity (mol/L))

Vortexing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

20 µL) in sterile tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C, protected from light.

Preparation of Working Solutions for Cell Treatment
The final working concentration of (R)-CCG-1423 can vary depending on the cell type and the

specific experimental goals. It is recommended to perform a dose-response experiment to

determine the optimal concentration for your system.

Table 2: Example Dilutions for a 10 mM Stock Solution

Desired Final
Concentration

Volume of 10 mM Stock to
add to 10 mL Media

Final DMSO Concentration

1 µM 1 µL 0.01%

5 µM 5 µL 0.05%

10 µM 10 µL 0.1%

25 µM 25 µL 0.25%
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Procedure:

Thaw Stock: Thaw one aliquot of the 10 mM (R)-CCG-1423 stock solution at room

temperature.

Dilution: Directly add the calculated volume of the stock solution to your pre-warmed cell

culture medium to achieve the desired final concentration. For example, to prepare 10 mL of

medium with a final concentration of 10 µM, add 10 µL of the 10 mM stock solution.

Mixing: Mix the medium thoroughly by gentle inversion or pipetting to ensure a homogenous

solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments. Prepare a

separate flask or well of cells treated with the same volume of DMSO as used for the highest

concentration of (R)-CCG-1423.

Cell Treatment: Remove the existing medium from your cells and replace it with the medium

containing the (R)-CCG-1423 working solution or the vehicle control.

Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours)

under standard cell culture conditions.
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[https://www.benchchem.com/product/b1150377#preparing-r-ccg-1423-working-solutions-
for-cell-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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